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Compound of Interest

Compound Name: Chloromethyl chlorosulfate

Cat. No.: B1222403

For Researchers, Scientists, and Drug Development Professionals

Chloromethyl chlorosulfate (CMCS) is a highly reactive and versatile chemical reagent with
significant applications in organic synthesis, particularly in the pharmaceutical and
agrochemical industries. Its utility as a potent chloromethylating agent, without the production
of the carcinogen bis(chloromethyl) ether, makes it a valuable tool for the synthesis of complex
molecules, including prodrugs.[1][2][3] This technical guide provides an in-depth overview of
the synthesis, properties, and reactivity of chloromethyl chlorosulfate, supplemented with
detailed experimental protocols and safety information.

Physicochemical Properties

Chloromethyl chlorosulfate is a colorless to light yellow liquid that is soluble in organic
solvents such as chloroform and ethyl acetate.[4][5][6] It is sensitive to moisture and heat,
requiring storage at 2-8°C.[5][7]
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Property Value Reference
Molecular Formula CH2CI203S [518]
Molecular Weight 165.00 g/mol [2][5][8]
CAS Number 49715-04-0 [5][8]
Density 1.631 g/mL at 25°C [5]

Boiling Point 45-50 °C at 10 mmHg [5][6]
Refractive Index n20/D 1.448 [5]1[6]
Appearance Clear colorless to yellow liquid [41151[6]

- Soluble in Chloroform, Ethyl
Solubility Acetat [41[6]
cetate

Synthesis of Chloromethyl Chlorosulfate

Several methods for the synthesis of chloromethyl chlorosulfate have been reported, each
with distinct advantages and challenges. The primary routes involve the reaction of sulfur
trioxide with dichloromethane, the reaction of chloroiodomethane with chlorosulfonic acid, and
the reaction of paraformaldehyde with chlorosulfonic acid.

Synthesis via Sulfur Trioxide and Dichloromethane

The reaction of liquid sulfur trioxide (y-SOs) with dichloromethane (CH2Cl2) leads to the
insertion of SOs into the C-Cl bond, forming chloromethyl chlorosulfate.[1][6][9][10][11] This
process is typically slow but can be accelerated by the addition of a catalytic amount of
trimethyl borate.[1][6][9][10][11] The reaction produces a mixture of chloromethyl
chlorosulfate and methylene bis(chlorosulfate) (MBCS).[1][6][9][10][11]

Experimental Protocol: Synthesis of Chloromethyl Chlorosulfate from Sulfur Trioxide and
Dichloromethane

Materials:

e Liquid sulfur trioxide (y-SOs)
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Dichloromethane (CH2Clz2)

Trimethyl borate

Anhydrous sodium sulfate

Sodium bicarbonate solution

Procedure:

¢ In a reaction vessel maintained at 20-30°C, slowly add fuming sulfuric acid (containing SO3)

to dichloromethane containing a catalytic amount of boron tribromide (as a source of

trimethyl borate).[12]

e Maintain the reaction temperature between 20-30°C for 4 hours.[12]

o After the reaction is complete, slowly add an aqueous sodium bicarbonate solution to

neutralize the reaction mixture until the pH reaches 7-8.[12]

o Allow the mixture to stand and separate into two layers.

o Collect the upper organic layer and dry it over anhydrous sodium sulfate.[12]

e The product, chloromethyl chlorosulfate, can be isolated by distillation. Typical yields are

in the range of 30-35%.[1][9][10][11]

Sulfur Trioxide (SOs)

Dichloromethane (CHzCl2) Reaction Mixture

Trimethyl Borate (Catalyst)

Chloromethyl Chlorosulfate (CMCS)

ﬂ Isolated CMCS (30-35% Yield)

Methylene bis(chlorosulfate) (MBCS)
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Caption: Synthesis of CMCS from SOs and CH2zCl-.

Synthesis via Chloroiodomethane and Chlorosulfonic
Acid

A more recent and efficient method involves the reaction of chloroiodomethane with
chlorosulfonic acid.[9][13][14] This process utilizes a chlorosulfonic acid-mediated iodide
oxidation to drive the reaction to completion, achieving high yields and purity.[9][11][13][14] The
iodine byproduct is subsequently oxidized and removed as iodate to prevent decomposition of

the product.[9][11][13][14] This method can produce chloromethyl chlorosulfate in up to 92%
solution yield and with a purity of over 99 GC area %.[9][11][13][14]

Experimental Protocol: Synthesis of Chloromethyl Chlorosulfate from Chloroiodomethane
and Chlorosulfonic Acid

Materials:

Chloroiodomethane

Chlorosulfonic acid

Thionyl chloride

Dichloromethane (DCM)

Aqueous bleach (10 wt%)

Procedure:

In a reaction vessel, treat chloroiodomethane with 1.65 equivalents of chlorosulfonic acid
and 0.8 equivalents of thionyl chloride in dichloromethane (9 mL/qg).[14]

¢ Maintain the reaction temperature at 35°C for 5-7 hours.[14]
e Upon completion, quench the reaction with aqueous bleach (10 wt%, 2.6 equivalents).[14]

o Perform a phase separation and collect the organic layer containing the chloromethyl
chlorosulfate solution in DCM.
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» The resulting solution typically has a yield of 90-95%.[14] Neat chloromethyl chlorosulfate
with high purity (>99%) can be obtained by concentrating the DCM solution.[14]

Quench with Bleach —>

Phase Separation }—»

CMCS in DCM (90-95% Yield) }—»

—| Neat CMCS (>99% Purity)

Thionyl Chloride

Click to download full resolution via product page

Caption: Synthesis of CMCS from Chloroiodomethane.

Reactivity and Applications

Chloromethyl chlorosulfate is a highly reactive electrophile, readily undergoing nucleophilic
substitution reactions.[10][15] It is an excellent reagent for the chloromethylation of various
substrates, including carboxylic acids, protected amino acids, and dialkyl phosphates.[1][3][14]
This reactivity is central to its use in the synthesis of prodrugs, where the chloromethyl group
can be used to introduce a promoiety that improves the pharmacokinetic properties of a drug.
[14]

The reactivity of CMCS has been compared to other similar reagents, with the observed order
of reactivity being: methyl chlorosulfate (MCS) > methylene bis(chlorosulfate) (MBCS) >
chloromethyl chlorosulfate (CMCS) >> dichloromethane (CH2ClI2).[1][9][10][11]

With anionic nucleophiles such as halides and acetates, CMCS undergoes rapid displacement
of the chlorosulfate moiety.[1][10][15] However, with nucleophiles like sodium phenoxide in
tetrahydrofuran, evidence suggests that the nucleophilic attack occurs at the sulfur-bound
chloride.[1][9][10]
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Caption: General reactivity and applications of CMCS.

Safety and Handling

Chloromethyl chlorosulfate is a hazardous substance and must be handled with extreme
care in a well-ventilated area.[7][16]

Hazard Statements:

H302: Harmful if swallowed.[7][8][15][16][17]

H314: Causes severe skin burns and eye damage.[7][8][15][16][17]

H330: Fatal if inhaled.[7][8][17]

H350: May cause cancer.[7][8][17]
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Precautionary Measures:

» Obtain special instructions before use.[7][18]

» Do not handle until all safety precautions have been read and understood.[7][18]

e Do not breathe dust, fume, gas, mist, vapors, or spray.[7][17][18]

e Wash skin thoroughly after handling.[7][16][17]

e Use only outdoors or in a well-ventilated area.[7]

o Wear protective gloves, protective clothing, eye protection, and face protection.[7][16][18]
 In case of inadequate ventilation, wear respiratory protection.[18]

First Aid:

« If swallowed: Immediately call a POISON CENTER or doctor. Do NOT induce vomiting.[7]
[18]

« If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[7]

« If inhaled: Remove person to fresh air and keep comfortable for breathing. Immediately call a
POISON CENTER or doctor.[7]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[7][16]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) from the
supplier.[7][16][17][18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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